Cas no 82560-06-3 (5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)-)

5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)- structure
82560-06-3 structure
Product name:5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)-
CAS No:82560-06-3
MF:C9H16N2O
MW:168.23614
CID:722651
PubChem ID:92402

5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)-
    • 3-(1-Ethyl-1-methylpropyl)-5-isoxazolamine
    • 3-(3-methylpentan-3-yl)-1,2-oxazol-5-amine
    • 82560-06-3
    • DTXSID5073664
    • NS00008595
    • EC 401-460-9
    • SCHEMBL9713142
    • DFDAEJDUOXMUQR-UHFFFAOYSA-N
    • 5-amino-3-(1-ethyl-1-methylpropyl)isoxazole
    • 5-Isoxazolamine, 3-(1-ethyl-1-methylpropyl)-
    • 3-(3-Methylpentan-3-yl)isoxazol-5-amine
    • Inchi: InChI=1S/C9H16N2O/c1-4-9(3,5-2)7-6-8(10)12-11-7/h6H,4-5,10H2,1-3H3
    • InChI Key: DFDAEJDUOXMUQR-UHFFFAOYSA-N
    • SMILES: CCC(C)(CC)C1=NOC(=C1)N

Computed Properties

  • Exact Mass: 168.126
  • Monoisotopic Mass: 168.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.004
  • Boiling Point: 280.3°C at 760 mmHg
  • Flash Point: 123.3°C
  • Refractive Index: 1.491

5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)- Security Information

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd